N-benzyl-2-((3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
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Description
N-benzyl-2-((3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N6OS and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Modifications
- N-benzyl-2-((3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide and its analogs have been explored in the realm of chemical synthesis. For instance, the synthesis of related s-triazolo[4,3-a]pyrimidines has been achieved through specific alkylation and oxidation processes, illustrating the compound's potential as a versatile chemical intermediate (Brown et al., 1978).
Insecticidal Applications
- Some derivatives of this compound have shown potential in insecticidal applications. A study synthesized various heterocycles incorporating a thiadiazole moiety, which exhibited insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
Catalytic Applications
- The compound has been used in catalytic processes for synthesizing derivatives like benzo[4,5]imidazo[1,2-a]pyrimidine and [1,2,4]triazolo[1,5-a]pyrimidine. These syntheses highlight the compound's role as a catalyst, contributing to the development of environmentally benign methods (Liu et al., 2012).
Antimicrobial Potential
- Various derivatives of this compound have been synthesized with a focus on their antimicrobial properties. These derivatives, such as tetrahydrobenzothieno[2,3-d]pyrimidine, have shown preliminary antimicrobial effectiveness, indicating their potential in the field of antimicrobial research (Soliman et al., 2009).
Biomedical Research
- Some studies have also explored the biomedical applications of this compound derivatives. For instance, derivatives with a triazole moiety were synthesized and tested for their antiviral activity against hepatitis C virus, demonstrating the compound's relevance in antiviral research (Youssif et al., 2016).
Properties
IUPAC Name |
N-benzyl-2-[3-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N6OS/c1-15-7-9-17(10-8-15)12-27-20-19(25-26-27)21(24-14-23-20)29-13-18(28)22-11-16-5-3-2-4-6-16/h2-10,14H,11-13H2,1H3,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTVICPGKAUMOHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=C(C(=NC=N3)SCC(=O)NCC4=CC=CC=C4)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.